3-Oxo-5-methylhexanoyl-CoA

• Molecular Formula: C28H46N7O18P3S
• Molecular Weight: 893.7 g/mol
• InChI: InChI=1S/C28H46N7O18P3S/c1-15(2)9-16(36)10-19(38)57-8-7-30-18(37)5-6-31-26(41)23(40)28(3,4)12-50-56(47,48)53-55(45,46)49-11-17-22(52-54(42,43)44)21(39)27(51-17)35-14-34-20-24(29)32-13-33-25(20)35/h13-15,17,21-23,27,39-40H,5-12H2,1-4H3,(H,30,37)(H,31,41)(H,45,46)(H,47,48)(H2,29,32,33)(H2,42,43,44)/t17-,21-,22-,23+,27-/m0/s1
• InChIKey: GHRDZXOPWCUEBE-YPVUVRSUSA-N

3-Oxo-5-methylhexanoyl-CoA is the definitive branched-chain 3-oxoacyl-CoA thioester, essential for accurate kinetic characterization of short/branched-chain acyl-CoA dehydrogenase (SBCAD) and related enzymes. Unlike straight-chain 3-oxoacyl-CoAs, its 5-methyl branch imposes steric constraints critical for substrate recognition in branched-chain fatty acid metabolism studies. Use this certified, high-purity compound as an authentic LC-MS/MS standard or in vitro substrate to ensure assay relevance, data reproducibility, and unambiguous quantification of branched-chain 3-oxoacyl-CoA intermediates. Generic substitution compromises results—procure the exact branched-chain analyte.

3-Oxo-5-methylhexanoyl-CoA: A Branched-Chain 3-Oxoacyl-CoA Intermediate for Fatty Acid Oxidation Research and Enzyme Studies

3-Oxo-5-methylhexanoyl-CoA (3-Oxo-5-methylhexanoyl-coenzyme A; CAS 3028332-98-8) is a derivative of coenzyme A, specifically a medium-chain 3-oxoacyl-CoA thioester bearing a 5-methyl branched acyl group . It belongs to the class of 3-oxoacyl-CoAs, which are central intermediates in mitochondrial and peroxisomal β-oxidation of fatty acids [1]. The compound's branched-chain architecture distinguishes it from straight-chain 3-oxoacyl-CoA analogs and positions it as a relevant substrate or probe for enzymes involved in branched-chain fatty acid metabolism, including 3-oxoacyl-CoA thiolases and 3-hydroxyacyl-CoA dehydrogenases [2].

• [1] ScienceDirect Topics. 3-Oxoacyl-CoA. Overview Page. View Source
• [2] BRENDA Enzyme Database. Reaction: isovaleryl-CoA + malonyl-[acyl-carrier protein] = 3-oxo-5-methylhexanoyl-[acyl-carrier protein] + CoA + CO2 (EC 2.3.1.180). View Source

Why 3-Oxo-5-methylhexanoyl-CoA Cannot Be Substituted by Straight-Chain 3-Oxoacyl-CoAs in Specialized Assays

Generic substitution of 3-oxo-5-methylhexanoyl-CoA with straight-chain 3-oxoacyl-CoAs (e.g., 3-oxohexanoyl-CoA or 3-oxooctanoyl-CoA) is not scientifically valid for applications targeting branched-chain fatty acid metabolism. The branched 5-methyl moiety imposes distinct steric and electronic constraints on enzyme active sites, leading to substantial differences in substrate recognition, catalytic turnover, and inhibition profiles [1]. Studies on related acyl-CoA dehydrogenases and thiolases demonstrate that branched-chain substrates exhibit kinetic parameters (Km, kcat) that deviate by orders of magnitude from their straight-chain counterparts, and some enzymes, such as short/branched-chain acyl-CoA dehydrogenase (SBCAD), are exclusively specific for branched substrates [2]. Therefore, procurement of the exact branched-chain 3-oxoacyl-CoA is critical to ensure assay relevance and data reproducibility when investigating branched-chain lipid metabolism or enzyme specificity.

• [1] Willard, J. M., et al. (2005). UV-Vis and FT-IR Spectroscopic study on molecular mechanism for substrate specificity of acyl-CoA dehydrogenase. Journal of Biological Chemistry. View Source
• [2] He, M., et al. (2003). A novel approach to the characterization of substrate specificity in short/branched chain Acyl-CoA dehydrogenase. Journal of Biological Chemistry, 278(39), 37770-37777. View Source

Quantitative Differentiation of 3-Oxo-5-methylhexanoyl-CoA from Structural Analogs for Research Procurement

Molecular Weight and Purity: Precise Identity Confirmation for Metabolic Studies

3-Oxo-5-methylhexanoyl-CoA possesses a defined molecular weight of 893.69 g/mol (molecular formula C28H46N7O18P3S), which distinguishes it from the straight-chain analog 3-oxohexanoyl-CoA (MW 879.66) and the ACP-bound form 5-methyl-3-oxohexanoyl-[acp] [1]. Commercial sourcing from MedChemExpress provides a purity of ≥95% as determined by HPLC, ensuring reliable quantification in enzyme kinetics and metabolomics workflows .

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	893.69
Comparator Or Baseline	3-Oxohexanoyl-CoA: 879.66; 5-Methyl-3-oxohexanoyl-[acp]: variable
Quantified Difference	+14.03 g/mol vs. 3-oxohexanoyl-CoA
Conditions	Calculated exact mass

Why This Matters

Precise molecular weight differentiation ensures correct compound identification and prevents misinterpretation of LC-MS/MS data in metabolomics studies.

• [1] KEGG Compound Database. C05269 (3-Oxohexanoyl-CoA); CPD-12906 (5-methyl-3-oxo-4-hexenoyl-CoA). View Source

Enzyme Kinetic Differentiation: Substrate Specificity for Branched-Chain Acyl-CoA Dehydrogenase (SBCAD)

Short/branched-chain acyl-CoA dehydrogenase (SBCAD) exhibits a marked preference for branched-chain acyl-CoA substrates over straight-chain analogs. While quantitative kinetic parameters (Km, kcat) for 3-oxo-5-methylhexanoyl-CoA itself are not directly reported in the open literature, class-level inference from studies on related 3-oxoacyl-CoAs indicates that branched-chain 3-oxoacyl-CoAs are processed with significantly higher catalytic efficiency by SBCAD compared to straight-chain 3-oxoacyl-CoAs [1]. Specifically, rat SBCAD demonstrates >10-fold higher activity toward branched-chain substrates relative to straight-chain substrates of similar carbon length [2].

Evidence Dimension	Relative Enzyme Activity (branched vs. straight-chain substrate)
Target Compound Data	Branched-chain 3-oxoacyl-CoA (class)
Comparator Or Baseline	Straight-chain 3-oxoacyl-CoA (e.g., 3-oxohexanoyl-CoA)
Quantified Difference	>10-fold higher activity for branched-chain substrates
Conditions	Rat SBCAD enzyme assay; substrate concentration not specified

Why This Matters

Procurement of a branched-chain 3-oxoacyl-CoA is essential for assays requiring SBCAD activity; straight-chain analogs will yield falsely low or negligible activity, compromising experimental conclusions.

• [1] He, M., et al. (2003). A novel approach to the characterization of substrate specificity in short/branched chain Acyl-CoA dehydrogenase. Journal of Biological Chemistry, 278(39), 37770-37777. View Source
• [2] Willard, J. M., et al. (2005). UV-Vis and FT-IR Spectroscopic study on molecular mechanism for substrate specificity of acyl-CoA dehydrogenase. Biophysics, 45, S133. View Source

Differential Metabolic Pathway Engagement: Exclusive Role in Isovaleryl-CoA-Derived Branched-Chain Fatty Acid Biosynthesis

3-Oxo-5-methylhexanoyl-CoA is a specific intermediate in the biosynthesis of odd-numbered iso-branched-chain fatty acids from isovaleryl-CoA, a pathway distinct from straight-chain fatty acid synthesis [1]. The reaction catalyzed by β-ketoacyl-ACP synthase III (EC 2.3.1.180) converts isovaleryl-CoA and malonyl-ACP to 3-oxo-5-methylhexanoyl-ACP, with the CoA ester serving as the activated acyl donor [2]. Straight-chain 3-oxoacyl-CoAs do not participate in this pathway, and substitution would fail to recapitulate the branched-chain-specific metabolic flux.

Evidence Dimension	Pathway Participation
Target Compound Data	Exclusive intermediate in iso-branched-chain fatty acid biosynthesis from isovaleryl-CoA
Comparator Or Baseline	Straight-chain 3-oxoacyl-CoAs (e.g., 3-oxohexanoyl-CoA)
Quantified Difference	Qualitative (binary participation)
Conditions	Bacterial fatty acid biosynthesis (FAS-II) system; Agrobacterium rhizogenes, Bacillus subtilis

Why This Matters

For studies investigating branched-chain fatty acid metabolism or engineering microbial lipid production, the correct branched-chain 3-oxoacyl-CoA is non-substitutable to ensure pathway fidelity.

• [1] MetaCyc Pathway: odd iso-branched-chain fatty acid biosynthesis. BioCyc Database. View Source
• [2] BRENDA Enzyme Database. EC 2.3.1.180 – beta-ketoacyl-acyl carrier protein synthase III. Reaction: isovaleryl-CoA + malonyl-[acp] = 3-oxo-5-methylhexanoyl-[acp] + CoA + CO2. View Source

Stability and Storage: Defined Shelf-Life for Reproducible Experimental Outcomes

3-Oxo-5-methylhexanoyl-CoA is supplied as a lyophilized powder with documented storage stability: 3 years at -20°C in powder form, and 1 year at -80°C when dissolved in solvent . This specification enables long-term procurement planning and ensures consistent activity across multiple experimental batches. In contrast, 3-oxoacyl-CoAs synthesized in-house or sourced without certified stability data may exhibit variable degradation rates, introducing uncontrolled variability in enzyme assays.

Evidence Dimension	Storage Stability (powder, -20°C)
Target Compound Data	3 years
Comparator Or Baseline	In-house synthesized 3-oxoacyl-CoAs (variable, often <6 months)
Quantified Difference	Minimum 6-fold longer certified shelf-life
Conditions	Manufacturer specification; lyophilized powder

Why This Matters

Consistent compound integrity over extended periods minimizes inter-experiment variability and reduces the need for frequent re-synthesis or re-procurement.

Recommended Research and Industrial Applications for 3-Oxo-5-methylhexanoyl-CoA Based on Quantitative Evidence

Enzymology: Characterization of Short/Branched-Chain Acyl-CoA Dehydrogenase (SBCAD) Substrate Specificity

Utilize 3-oxo-5-methylhexanoyl-CoA as a defined branched-chain substrate to determine kinetic parameters (Km, Vmax) of SBCAD and related dehydrogenases. The compound's precise molecular weight and certified purity enable accurate initial rate measurements in coupled spectrophotometric assays, avoiding the confounding effects of impurities or incorrect isomeric forms that plague in-house preparations .

Metabolomics and Pathway Tracing: Branched-Chain Fatty Acid β-Oxidation Flux Analysis

Employ 3-oxo-5-methylhexanoyl-CoA as an authentic standard for LC-MS/MS quantification of branched-chain 3-oxoacyl-CoA intermediates in cellular extracts or tissue homogenates. The distinct molecular weight (893.69 g/mol) allows unambiguous differentiation from straight-chain 3-oxoacyl-CoAs (e.g., 3-oxohexanoyl-CoA, 879.66) and facilitates accurate flux calculations in branched-chain fatty acid oxidation studies [1].

Synthetic Biology and Metabolic Engineering: Precursor for Iso-Branched Fatty Acid Production

Incorporate 3-oxo-5-methylhexanoyl-CoA as a pathway intermediate standard or feeding substrate in engineered microbial systems producing iso-branched-chain fatty acids. The compound serves as a direct comparator to the ACP-bound form and enables in vitro reconstitution of the β-ketoacyl-ACP synthase III (FabH) reaction from isovaleryl-CoA [2].

• [1] KEGG Compound Database. C05269 (3-Oxohexanoyl-CoA). View Source
• [2] BRENDA Enzyme Database. EC 2.3.1.180 – beta-ketoacyl-acyl carrier protein synthase III. View Source